4-benzyl-N-(4-methoxyphenyl)piperidine-1-carboxamide

• IUPAC Name: 4-benzyl-N-(4-methoxyphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C20H24N2O2/c1-24-19-9-7-18(8-10-19)21-20(23)22-13-11-17(12-14-22)15-16-5-3-2-4-6-16/h2-10,17H,11-15H2,1H3,(H,21,23)
• InChI Key: NZULPUROMPZMKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)N2CCC(CC2)CC3=CC=CC=C3
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol
• CAS No.: 900661-69-0

Description

“4-benzyl-N-(4-methoxyphenyl)piperidine-1-carboxamide” is an organic compound. It belongs to the class of organic compounds known as 1-benzoylpiperidines. These are compounds containing a piperidine ring substituted at the 1-position with a benzoyl group.

Synthesis Analysis

The synthesis of piperidine derivatives has been reported in the literature. The synthesis involves the reaction of 4-Cyanopyridine with toluene to give 4-benzylpyridine. Catalytic hydrogenation of the pyridine ring then completes the synthesis.

Molecular Structure Analysis

The molecular formula of “this compound” is C20H24N2O2. The molecular weight is 324.424. The compound has been characterized using spectroscopic techniques like 1H NMR, 13C NMR, and FTIR.

Scientific Research Applications

Imaging Applications in Medicine

One of the primary applications of similar compounds is in the field of medical imaging, particularly in diagnosing and studying diseases. For instance, N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA) has been explored for its potential to visualize primary breast tumors in humans through sigma receptor scintigraphy. This approach is based on the preferential binding of benzamides to sigma receptors, which are overexpressed in breast cancer cells, allowing for the noninvasive assessment of tumor proliferation (Caveliers et al., 2002).

Pharmacokinetics and Metabolism Studies

Research on compounds like N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868) has contributed to understanding the pharmacokinetics and metabolism of novel drugs. These studies involve detailed analysis of how drugs are absorbed, distributed, metabolized, and excreted in the human body, providing crucial information for drug development. For example, the disposition and metabolism of [14C]SB-649868, an orexin 1 and 2 receptor antagonist, were determined in healthy male subjects, highlighting the drug's elimination pathways and metabolic profiles (Renzulli et al., 2011).

Receptor Binding Studies

Compounds structurally related to 4-Benzyl-N-(4-Methoxyphenyl)Piperidine-1-Carboxamide have been used to study receptor binding in the human brain. For example, the use of [11C]WAY-100635, a selective 5-HT1A receptor radioligand, has enabled the first delineation of 5-HT1A receptors in living human brain, offering insights into the central nervous system's pharmacology and the potential for investigating psychiatric and neurological disorders (Pike et al., 1995).

Mechanism of Action

Target of Action

The primary target of 4-benzyl-N-(4-methoxyphenyl)piperidine-1-carboxamide is the chemokine receptor CCR5 . This receptor belongs to the seven transmembrane G-protein coupled receptor family and plays a crucial role in the entry process of HIV-1 .

Mode of Action

The compound acts as a CCR5 antagonist , blocking the receptor and preventing HIV-1 from entering the cell . It is believed to anchor to the CCR5 receptor via a strong salt-bridge interaction .

Biochemical Pathways

The blockade of the CCR5 receptor disrupts the normal function of the receptor, which is to facilitate the entry of HIV-1 into the cell . This disruption prevents HIV-1 from infecting the cell, thereby inhibiting the progression of the disease .

Pharmacokinetics

It is known that the compound is a small molecule , which typically allows for good absorption and distribution within the body

Result of Action

By blocking the CCR5 receptor, this compound prevents HIV-1 from entering and infecting cells . This can slow the progression of the disease and improve the patient’s health .

Action Environment

The efficacy and stability of this compound can be influenced by various environmental factors. For example, the presence of other drugs in the system could potentially affect its action through drug-drug interactions Additionally, factors such as pH and temperature could potentially affect the stability of the compound